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An In-Depth Technical Guide to the Physicochemical Properties of 2-(Trimethylsilyl)pyridine

Abstract

This technical guide provides a comprehensive overview of the key physicochemical properties

of 2-(Trimethylsilyl)pyridine, with a primary focus on its boiling and melting points. Designed

for researchers, scientists, and professionals in drug development and chemical synthesis, this

document synthesizes data from authoritative sources with practical, field-proven insights. We

delve into the structural factors influencing these properties, present standardized experimental

protocols for their determination, and underscore the importance of precise physical

characterization in synthetic applications. This guide serves as an essential reference for the

safe handling, purification, and utilization of this versatile organosilicon reagent.

Introduction to 2-(Trimethylsilyl)pyridine
2-(Trimethylsilyl)pyridine, identified by CAS Number 13737-04-7, is a heterocyclic

organosilicon compound that has found utility as a key intermediate in organic synthesis.[1][2]

Its structure consists of a pyridine ring substituted at the 2-position with a trimethylsilyl (TMS)

group, -Si(CH₃)₃. This unique combination of an aromatic nitrogen heterocycle and a bulky,

lipophilic silyl group imparts specific reactivity and physical characteristics to the molecule. It is

often employed in cross-coupling reactions and as a precursor for the synthesis of more

complex substituted pyridines.[3] Understanding its physical properties, particularly its volatility

and liquid range, is paramount for its purification, handling, and application in controlled

chemical reactions.
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Core Physicochemical Properties
The physical state and thermal behavior of a chemical reagent are critical parameters for its

practical application in a laboratory or industrial setting. 2-(Trimethylsilyl)pyridine is a

colorless to nearly colorless clear liquid at standard temperature and pressure.[4]

Data Summary
The empirical and physical data for 2-(Trimethylsilyl)pyridine are summarized below for quick

reference. These values represent a consensus from major chemical suppliers and databases.

Property Value Source(s)

CAS Number 13737-04-7 [2]

Molecular Formula C₈H₁₃NSi [2]

Molecular Weight 151.28 g/mol [2]

Boiling Point 47-49 °C at 5 mmHg [4][5]

Melting Point
Not applicable (liquid at room

temp.)

Density 0.9113 g/mL at 25 °C [4]

Refractive Index (n²⁰/D) 1.489 [4]

Flash Point 52 °C (126 °F) - closed cup [4]

Boiling Point Analysis
The most critical thermal property for a liquid compound is its boiling point. For 2-
(Trimethylsilyl)pyridine, the boiling point is reported as a range of 47-49 °C at a reduced

pressure of 5 mmHg.[4]

Causality and Significance: The determination of a boiling point under vacuum is a standard

and necessary practice for many organic compounds. High molecular weight compounds or

those with sensitive functional groups often decompose, oxidize, or polymerize at the high

temperatures required to achieve boiling at atmospheric pressure (760 mmHg). By reducing the
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pressure, the temperature required for the liquid's vapor pressure to equal the surrounding

pressure is significantly lowered, allowing for a safe and clean distillation.[6] The narrow two-

degree range (47-49 °C) reported for this compound is indicative of a high degree of purity.[7]

Impurities would typically cause the boiling point to elevate and broaden the distillation range.

[6][7]

Melting Point Considerations
As 2-(Trimethylsilyl)pyridine exists as a liquid under standard laboratory conditions, a melting

point is not a typically reported or practically relevant parameter. The term "melting point" refers

to the temperature at which a substance transitions from a solid to a liquid state.[7] While the

compound will solidify at a sufficiently low temperature (its freezing point), this value is not

essential for its common applications and is therefore not routinely determined or cited in

chemical literature or supplier specifications.

Experimental Protocol: Boiling Point Determination
via Vacuum Distillation
The following protocol provides a self-validating methodology for the determination and

verification of the boiling point of a liquid sample like 2-(Trimethylsilyl)pyridine. The integrity

of the procedure relies on achieving a stable equilibrium between the liquid and vapor phases

under controlled, reduced pressure.

Materials and Apparatus
Round-bottom flask (distilling flask)

Claisen adapter

Short-path distillation head with condenser and vacuum connection

Thermometer and adapter

Receiving flask (collection flask)

Heating mantle with stirrer
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Vacuum pump and tubing

Manometer or vacuum gauge

Boiling chips or magnetic stir bar

Laboratory clamps and stand

Step-by-Step Methodology
Preparation: Add the 2-(Trimethylsilyl)pyridine sample to the distilling flask along with a

few boiling chips or a magnetic stir bar. This is crucial to ensure smooth boiling and prevent

"bumping."[8]

Apparatus Assembly: Assemble the vacuum distillation apparatus as illustrated in the

workflow diagram below. Ensure all glass joints are properly sealed with vacuum grease to

maintain a stable, low-pressure environment. The thermometer bulb should be positioned

just below the side arm leading to the condenser to accurately measure the temperature of

the vapor that is in thermal equilibrium with the distilling liquid.[8]

Initiate Vacuum: Turn on the vacuum pump and slowly open the system to the vacuum

source. Monitor the pressure using the manometer. Allow the pressure to stabilize at the

desired level (e.g., 5 mmHg). A stable pressure is essential for an accurate boiling point

measurement.[6]

Heating: Begin gently heating the distilling flask using the heating mantle. If using a stir bar,

ensure stirring is active.

Observation and Equilibration: As the liquid heats, you will observe vapor rising and

condensing on the thermometer bulb. The temperature reading will increase and then

stabilize as the first drops of distillate are collected in the receiving flask.

Data Recording: Record the temperature at which a steady distillation rate is achieved and

the temperature reading remains constant. This stable temperature is the boiling point of the

liquid at the recorded pressure.[6][8] A pure compound will exhibit a constant boiling

temperature throughout the majority of the distillation.[7]
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Conclusion of Distillation: Stop the distillation when only a small amount of residue remains

in the distilling flask. Never heat the flask to dryness.

System Shutdown: Allow the apparatus to cool completely before slowly venting the system

to atmospheric pressure. This prevents air from rushing in and potentially causing breakage

or oxidizing the hot residue.

Experimental Workflow Diagram
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Caption: Workflow for Boiling Point Determination via Vacuum Distillation.
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Conclusion
The physical properties of 2-(Trimethylsilyl)pyridine, particularly its boiling point of 47-49 °C

at 5 mmHg, are defining characteristics that govern its purification and handling.[4] The

absence of a standard melting point is consistent with its liquid state at ambient temperatures.

The reliance on vacuum distillation for its purification underscores the need for a thorough

understanding of the relationship between pressure and boiling point to prevent thermal

degradation. The protocols and data presented in this guide provide researchers and chemists

with the necessary technical foundation to confidently and safely utilize 2-
(Trimethylsilyl)pyridine in their synthetic endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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